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Compound of Interest

3-Fluoro-4-formylphenylboronic
Compound Name:

acid

Cat. No.: B1350646

An In-depth Technical Guide to 3-Fluoro-4-formylphenylboronic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and characterization of 3-Fluoro-4-formylphenylboronic acid, a key building block
in medicinal chemistry and organic synthesis.

Molecular Structure and Properties

3-Fluoro-4-formylphenylboronic acid is an organoboron compound featuring a phenyl ring
substituted with a boronic acid group, a fluorine atom, and a formyl (aldehyde) group. This
trifunctional nature makes it a versatile reagent, particularly in the construction of complex
biaryl molecules through palladium-catalyzed cross-coupling reactions.

Chemical Identifiers and Molecular Data

The following table summarizes the key identifiers and quantitative properties of the molecule.
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Property Data Reference(s)
(3-Fluoro-4-

IUPAC Name o [1](2]
formylphenyl)boronic acid
4-Borono-3-

Synonyms fluorobenzaldehyde, 3-Fluoro- [1][2]
4-formylbenzeneboronic acid

CAS Number 248270-25-9 [11[2][3][4]

Molecular Formula C7HeBFOs3 [1112113114]

Molecular Weight 167.93 g/mol [11[2113114]

Canonical SMILES

B(C1=CC(=C(C=C1)C=0)F)
(0)o

[1]3]

INChl Key

NZNRMUVHUVCIBR-
UHFFFAOYSA-N

[1]3]

Physicochemical Properties

This table outlines the key physical and chemical properties of the compound.

Property Data Reference(s)
White to light yellow crystalline

Appearance [11[5]
powder

Melting Point 240 - 250 °C [51[6]

B ) 349.3 °C at 760 mmHg

Boiling Point ) [2]
(Predicted)

Solubility 2649 mg/L in water at 25 °C [1]

pKa 6.26 (Predicted) [5]

Safety and Handling

3-Fluoro-4-formylphenylboronic acid is classified as an irritant.[3][5]
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e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[3]

e Precautionary Measures: Use in a well-ventilated area. Wear protective gloves, eye
protection, and a dust mask. Avoid breathing dust.[3]

» Storage: Store in a dry, sealed container in a cool, dark place, preferably under an inert
atmosphere as boronic acids can be sensitive to air and moisture.[2][6]

Synthesis and Purification

The synthesis of 3-Fluoro-4-formylphenylboronic acid typically involves the borylation of a
corresponding aryl halide precursor, such as 4-bromo-2-fluorobenzaldehyde, often via a
lithium-halogen exchange followed by reaction with a borate ester.

General Synthetic Workflow

The logical flow from starting materials to the final, characterized product is outlined below.
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Synthesis

Aryl Halide Precursor
(e.g., 4-Bromo-2-fluorobenzaldehyde)

Lithiation
(e.g., n-BuLi, -78°C)

Borylation
(Trialkyl borate, e.g., B(OIiPr)3)

Aqueous Workup / Hydrolysis
(e.g., HCI)

(Crude Product)

Purification

Purification Protocol

(Acid-Base Precipitation)

(Pure 3-Fluoro-4-formylphenylboronic acid)

Characterization

Spectroscoplc Analysis Purlty Analysis
(NMR, FT-IR) (HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [molecular structure of 3-Fluoro-4-formylphenylboronic
acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1350646#molecular-structure-of-3-fluoro-4-
formylphenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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